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Compound of Interest

Compound Name: Pyriminostrobin

Cat. No.: B1429120 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on strategies to mitigate the risk of cross-

resistance associated with Pyriminostrobin. The information is presented in a question-and-

answer format to directly address specific issues that may be encountered during experimental

work.

Frequently Asked Questions (FAQs)
Q1: What is the mode of action of Pyriminostrobin and why is it prone to resistance?

Pyriminostrobin is a Quinone outside Inhibitor (QoI) fungicide, belonging to the strobilurin

class. Its mode of action is to block the mitochondrial respiratory chain at the level of Complex

III (the cytochrome bc1 complex)[1]. By binding to the Qo site of cytochrome b,

Pyriminostrobin inhibits the transfer of electrons, which disrupts the production of ATP, the

essential energy currency of the cell. This single-site mode of action makes it highly susceptible

to the development of resistance, as a single mutation in the target protein can significantly

reduce the fungicide's efficacy[1].

Q2: What is the primary mechanism of resistance to Pyriminostrobin and other QoI

fungicides?

The predominant mechanism of resistance to QoI fungicides is a target-site modification in the

cytochrome b gene (CYTB). The most common and significant mutation is a single nucleotide

polymorphism that results in a glycine to alanine substitution at codon 143 (G143A)[2][3]. This
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G143A mutation confers a high level of resistance, with resistance factors (RF = EC50 of

resistant strain / EC50 of sensitive strain) often exceeding 100[2]. Other less frequent

mutations, such as F129L and G137R, have also been identified and are associated with

moderate or partial resistance[2].

Q3: What is cross-resistance and how does it relate to Pyriminostrobin?

Cross-resistance occurs when a fungal pathogen develops resistance to one fungicide and, as

a result, becomes resistant to other fungicides, typically those with the same mode of action,

even without direct exposure to them. Due to their shared target site, there is a high risk of

cross-resistance among all fungicides in the QoI group (FRAC Code 11), including

Pyriminostrobin[1]. Therefore, if a fungal population develops resistance to another QoI

fungicide, it will likely also be resistant to Pyriminostrobin.

Q4: Is there evidence of cross-resistance between Pyriminostrobin and fungicides from other

FRAC groups?

Current research suggests that cross-resistance between Pyriminostrobin (a QoI fungicide,

FRAC Group 11) and fungicides from other mode-of-action groups is unlikely. For instance,

studies have shown no cross-resistance between anilinopyrimidine fungicides (FRAC Group 9)

like pyrimethanil and the QoI fungicide pyraclostrobin[4][5]. Similarly, Succinate

Dehydrogenase Inhibitors (SDHIs, FRAC Group 7) and Demethylation Inhibitors (DMIs, FRAC

Group 3) have different target sites and modes of action, making cross-resistance with QoIs

improbable[1][2][4][6].

Troubleshooting Guide
Problem: I am observing a sudden loss of efficacy with Pyriminostrobin in my experiments.

Possible Cause: This is a strong indicator of the development of a resistant fungal population,

likely due to the G143A mutation in the CYTB gene.

Solution:

Confirm Resistance: Conduct a molecular assay (see Experimental Protocols section) to

detect the G143A mutation in your fungal isolates.
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Assess Sensitivity: Perform a fungicide sensitivity bioassay to determine the EC50 values of

your isolates for Pyriminostrobin and compare them to a known sensitive strain. A

significant increase in the EC50 value confirms resistance.

Implement a Resistance Management Strategy: Immediately switch to a fungicide with a

different mode of action. For future experiments, implement a rotation or mixture strategy as

outlined in the "Strategies to Mitigate Resistance" section.

Problem: How can I proactively prevent the development of resistance to Pyriminostrobin in

my long-term experiments?

Solution:

Use Mixtures: Whenever possible, use Pyriminostrobin in a mixture with a fungicide from a

different FRAC group that is also effective against your target pathogen. This reduces the

selection pressure for resistance to either compound[7].

Rotate Modes of Action: If using single-mode-of-action fungicides, design a rotation program

where you alternate applications of Pyriminostrobin with fungicides from different FRAC

groups. Ensure that successive generations of the pathogen are not treated with compounds

from the same mode of action group[8][9].

Limit Applications: Adhere to the recommended maximum number of applications for QoI

fungicides per season or experimental cycle[1].

Integrate Non-Chemical Controls: Where applicable, use non-chemical control methods to

reduce the overall disease pressure and the reliance on fungicides.

Data Presentation
Table 1: Resistance Factors for Common Mutations in the Cytochrome b Gene
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Mutation Resistance Level
Typical Resistance Factor
(RF)

G143A High > 100

F129L Moderate 5 - 15 (up to 50 in some cases)

G137R Moderate 5 - 15 (up to 50 in some cases)

Source: Fungicide Resistance Action Committee (FRAC)[2]

Table 2: Example EC50 Values for a QoI Fungicide (Pyraclostrobin) against Sensitive and

Resistant Strains of Sclerotinia sclerotiorum

Strain Type EC50 (µg/mL)

Sensitive 0.411 - 0.610

Resistant 7.247 - 24.718

Source: Adapted from a study on pyrimethanil resistance, which also tested pyraclostrobin, a

closely related QoI fungicide[5].

Experimental Protocols
Protocol 1: Molecular Detection of the G143A Mutation
using PCR-RFLP
This protocol allows for the rapid detection of the G143A mutation, which is a key indicator of

QoI resistance.

1. DNA Extraction:

Isolate fungal mycelia from pure cultures grown on an appropriate medium.
Extract genomic DNA using a commercially available fungal DNA extraction kit or a standard
CTAB protocol.

2. PCR Amplification:
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Amplify the region of the CYTB gene containing codon 143 using specific primers.
Forward Primer: (Example) 5'-TGGAGTTTATATTATGGGGTC-3'
Reverse Primer: (Example) 5'-GGAAAGTAAAGTAAACTTAATTGG-3'
Perform PCR with the following cycling conditions:
Initial denaturation: 94°C for 5 min
35 cycles of:
Denaturation: 94°C for 30 sec
Annealing: 55°C for 30 sec
Extension: 72°C for 1 min
Final extension: 72°C for 10 min

3. Restriction Fragment Length Polymorphism (RFLP) Analysis:

The G143A mutation creates a recognition site for the restriction enzyme Fnu4HI (GCNGC).
Digest the PCR product with Fnu4HI according to the manufacturer's instructions.
Analyze the digested products by gel electrophoresis on a 2% agarose gel.
Interpretation:
Sensitive Isolate (GGT): One undigested PCR product.
Resistant Isolate (GCT): Two smaller digested fragments.

Protocol 2: Fungicide Sensitivity Bioassay (Mycelial
Growth Inhibition)
This bioassay determines the effective concentration of a fungicide that inhibits 50% of mycelial

growth (EC50).

1. Preparation of Fungicide Stock Solutions:

Dissolve Pyriminostrobin in a suitable solvent (e.g., acetone or DMSO) to create a high-
concentration stock solution.
Prepare a series of dilutions from the stock solution.

2. Preparation of Amended Agar Plates:

Prepare a suitable agar medium (e.g., Potato Dextrose Agar).
Autoclave the medium and allow it to cool to approximately 50-55°C.
Add the appropriate volume of each fungicide dilution to the molten agar to achieve the
desired final concentrations.
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Pour the amended agar into petri dishes and allow them to solidify. Include control plates
with no fungicide.

3. Inoculation:

Take mycelial plugs (e.g., 5 mm diameter) from the actively growing edge of a pure fungal
culture.
Place one mycelial plug in the center of each amended and control plate.

4. Incubation:

Incubate the plates at the optimal temperature for the specific fungus in the dark.

5. Data Collection and Analysis:

Measure the diameter of the fungal colony in two perpendicular directions at regular intervals
until the colony on the control plate has reached a significant portion of the plate.
Calculate the percentage of mycelial growth inhibition for each fungicide concentration
relative to the control.
Determine the EC50 value by probit analysis or by plotting the percentage of inhibition
against the log of the fungicide concentration.
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Caption: Pyriminostrobin's mode of action in the electron transport chain.
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Caption: Workflow for mitigating Pyriminostrobin resistance.
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Caption: Downstream effects of Pyriminostrobin's inhibition of Complex III.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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